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Prenyl Benzoate: A Key Volatile in Floral Aromas
An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Prenyl benzoate (3-methyl-2-butenyl benzoate) is an aromatic ester that contributes

significantly to the complex tapestry of floral scents in a variety of plant species. Its

characteristic sweet, balsamic, and slightly fruity aroma, with nuances of tuberose and tea,

makes it a valuable compound in the fragrance industry. For researchers in plant science,

chemical ecology, and drug development, understanding the biosynthesis, analysis, and

biological context of prenyl benzoate is crucial for applications ranging from elucidating plant-

pollinator interactions to exploring novel therapeutic agents. This guide provides a

comprehensive overview of prenyl benzoate as a floral volatile, detailing its chemical

properties, biosynthetic pathways, analytical methodologies, and quantitative occurrence.

Chemical and Physical Properties
Prenyl benzoate is a colorless liquid with the molecular formula C₁₂H₁₄O₂ and a molecular

weight of 190.24 g/mol . A summary of its key physical and chemical properties is presented in

Table 1. Its relatively high boiling point and low vapor pressure contribute to its role as a

middle-to-base note in fragrances, providing longevity and depth to the overall scent profile.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₄O₂

Molecular Weight 190.24 g/mol

CAS Number 5205-11-8

Appearance Colorless clear liquid

Odor Profile
Sweet, balsamic, fruity, floral,

with tea and tuberose notes

Boiling Point 269.66 °C (estimated)

Flash Point 98.89 °C

Specific Gravity 1.016 - 1.025 @ 25 °C

Refractive Index 1.514 - 1.521 @ 20 °C

Solubility
Insoluble in water; soluble in

alcohol

Vapor Pressure 0.002 hPa @ 20°C

Biosynthesis of Prenyl Benzoate in Floral Tissues
The biosynthesis of prenyl benzoate in plants involves the convergence of two major

metabolic pathways: the shikimate pathway, which produces benzoic acid, and the terpenoid

(or isoprenoid) biosynthesis pathway, which provides the prenyl group.

Biosynthesis of the Benzoic Acid Moiety
The formation of benzoic acid in plants primarily occurs through the β-oxidative pathway,

starting from L-phenylalanine, an aromatic amino acid derived from the shikimate pathway.
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Shikimate Pathway β-Oxidative Pathway

L-Phenylalanine trans-Cinnamic acidPAL Cinnamoyl-CoA
CNL

3-Hydroxy-3-phenylpropanoyl-CoA
CHD

3-Oxo-3-phenylpropanoyl-CoA
CHD

Benzoyl-CoA
KAT

Benzoic acid

Phenylalanine
Ammonia-Lyase

Cinnamate-CoA
Ligase

Cinnamoyl-CoA
Hydratase/Dehydrogenase

3-Ketoacyl-CoA
Thiolase

Precursors

Benzoyl-CoA Prenyl Benzoate

Prenol

Benzoyl-CoA:Prenol
Benzoyltransferase

(Hypothetical)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1582095?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582095#prenyl-benzoate-as-a-volatile-compound-in-floral-scents
https://www.benchchem.com/product/b1582095#prenyl-benzoate-as-a-volatile-compound-in-floral-scents
https://www.benchchem.com/product/b1582095#prenyl-benzoate-as-a-volatile-compound-in-floral-scents
https://www.benchchem.com/product/b1582095#prenyl-benzoate-as-a-volatile-compound-in-floral-scents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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